Cas no 77981-87-4 ((3R)-3-hydroxy-4-methylpentanoic acid)

• Product Name: (3R)-3-hydroxy-4-methylpentanoic acid
• CAS No: 77981-87-4
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 1789996
• PubChem ID: 10396884
• Update Time: 2025-04-21

(3R)-3-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-hydroxy-4-methyl-, (R)-
• (3R)-3-hydroxy-4-methylpentanoic acid
• (3R)-3-Hydroxy-4-methylpentanoicacid
• 77981-87-4
• AKOS006377431
• SCHEMBL1495363
• DTXSID80439157
• (R)-3-hydroxy-4-methylpentanoic acid
• EN300-151751
• BOAHYOWLXYZJSN-RXMQYKEDSA-N

• Inchi： 1S/C6H12O3/c1-4(2)5(7)3-6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t5-/m1/s1
• InChI Key： BOAHYOWLXYZJSN-RXMQYKEDSA-N
• SMILES： O[C@H](CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53